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molecular formula C7H10N2OS B8450940 4-Butyramidothiazole

4-Butyramidothiazole

Cat. No. B8450940
M. Wt: 170.23 g/mol
InChI Key: AQNAAKIHEQIGOB-UHFFFAOYSA-N
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Patent
US04249012

Procedure details

A solution of 2-bromo-4-butyramidothiazole (4 g) and sodium acetate (1.35 g) in methanol (100 ml) was hydrogenated at atmospheric pressure over 10% Pd/C (1 g) as catalyst until theoretical uptake of hydrogen had occurred. The catalyst was removed by filtration and washed with methanol and the extracts evaporated in vacuo. The residue was recrystallised from hexane and the crystals sublimed at 50° C. at 0.2 mm and the sublimate recrystallised from carbon tetrachloride to give the title compound (1.1 g) m.p. 63°-6° C. (Found: C, 49.0; H, 5.9; N, 16.5. C7H10N2OS requires C, 49.4; H, 5.9; N, 16.5%).
Name
2-bromo-4-butyramidothiazole
Quantity
4 g
Type
reactant
Reaction Step One
Name
sodium acetate
Quantity
1.35 g
Type
reactant
Reaction Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
methanol
Quantity
100 mL
Type
solvent
Reaction Step Four
Name
Pd/C
Quantity
1 g
Type
catalyst
Reaction Step Five
Name
title compound
Yield
16.5%

Identifiers

REACTION_CXSMILES
Br[C:2]1[S:3][CH:4]=[C:5]([NH:7][C:8](=[O:12])[CH2:9][CH2:10][CH3:11])[N:6]=1.C([O-])(=O)C.[Na+].[H][H]>CO.[Pd]>[C:8]([NH:7][C:5]1[N:6]=[CH:2][S:3][CH:4]=1)(=[O:12])[CH2:9][CH2:10][CH3:11] |f:1.2|

Inputs

Step One
Name
2-bromo-4-butyramidothiazole
Quantity
4 g
Type
reactant
Smiles
BrC=1SC=C(N1)NC(CCC)=O
Step Two
Name
sodium acetate
Quantity
1.35 g
Type
reactant
Smiles
C(C)(=O)[O-].[Na+]
Step Three
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Step Four
Name
methanol
Quantity
100 mL
Type
solvent
Smiles
CO
Step Five
Name
Pd/C
Quantity
1 g
Type
catalyst
Smiles
[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The catalyst was removed by filtration
WASH
Type
WASH
Details
washed with methanol
CUSTOM
Type
CUSTOM
Details
the extracts evaporated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was recrystallised from hexane
CUSTOM
Type
CUSTOM
Details
sublimed at 50° C. at 0.2 mm
CUSTOM
Type
CUSTOM
Details
the sublimate recrystallised from carbon tetrachloride

Outcomes

Product
Name
title compound
Type
product
Smiles
C(CCC)(=O)NC=1N=CSC1
Measurements
Type Value Analysis
AMOUNT: MASS 1.1 g
YIELD: PERCENTYIELD 16.5%
YIELD: CALCULATEDPERCENTYIELD 40.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.